Cas no 946300-10-3 (4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine)

• Product Name: 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine
• CAS No: 946300-10-3
• MF: C₂₂H₂₅N₃O₅S
• MW: 443.516004323959
• CID: 5444124
• PubChem ID: 42585103
• Update Time: 2025-05-19

4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• AKOS021695439
• VU0514373-1
• F3222-2703
• 946300-10-3
• 3-(2,4-dimethoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• 4-[3-(2,4-DIMETHOXYPHENYL)-1,2,4-OXADIAZOL-5-YL]-1-(4-METHYLBENZENESULFONYL)PIPERIDINE
• 3-(2,4-dimethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole
• 4-[3-(2,4-Dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-[(4-methylphenyl)sulfonyl]piperidine
• 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine

• Inchi： 1S/C22H25N3O5S/c1-15-4-7-18(8-5-15)31(26,27)25-12-10-16(11-13-25)22-23-21(24-30-22)19-9-6-17(28-2)14-20(19)29-3/h4-9,14,16H,10-13H2,1-3H3
• InChI Key： NFVAQAFMMKGNPQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C2ON=C(C3=CC=C(OC)C=C3OC)N=2)CC1

Computed Properties

• Exact Mass: 443.15149208g/mol
• Monoisotopic Mass: 443.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.2±65.0 °C(Predicted)
• pka: -0.22±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine

Introduction to 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine (CAS No. 946300-10-3) in Modern Chemical Biology

4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine, identified by the CAS number 946300-10-3, represents a structurally sophisticated compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a piperidine core conjugated with an 1,2,4-oxadiazole scaffold and substituted with 2,4-dimethoxyphenyl and 4-methylbenzenesulfonyl groups, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in medicinal chemistry.

The structural motif of 1,2,4-oxadiazole is well-documented for its biological activity and has been incorporated into numerous pharmacophores due to its ability to modulate enzyme inhibition and receptor binding. In particular, the presence of oxygen-rich heterocycles often enhances solubility and bioavailability, critical factors in drug design. The piperidine ring, on the other hand, is a common pharmacological scaffold known for its role in central nervous system (CNS) drugs and has been extensively studied for its potential in treating neurological disorders.

The 2,4-dimethoxyphenyl substituent introduces hydrophobicity and electronic properties that can influence the compound's interactions with biological targets. This group is frequently found in natural products and pharmaceuticals, where it serves to enhance binding affinity and metabolic stability. Meanwhile, the 4-methylbenzenesulfonyl moiety contributes a sulfonyl group, which is known for its ability to increase molecular weight and improve pharmacokinetic profiles. Together, these structural elements create a molecule with diverse potential applications.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of complex compounds like 4-3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl-1-(4-methylbenzenesulfonyl)piperidine before experimental validation. Studies have shown that the combination of an oxadiazole core with a piperidine scaffold can lead to potent inhibition of enzymes involved in inflammation and cancer pathways. For instance, derivatives of this class have been investigated for their potential to inhibit cyclooxygenase (COX) enzymes, which are key players in the prostaglandin synthesis pathway.

The dimethoxyphenyl group has been particularly studied for its role in modulating tyrosine kinase activity, which is relevant to various cancers and inflammatory diseases. Preclinical studies have demonstrated that compounds incorporating this moiety can disrupt signaling pathways involving kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings align with broader trends in drug discovery where targeting aberrant kinase activity is a major focus.

Moreover, the sulfonyl group in the 4-methylbenzenesulfonyl moiety has been associated with enhanced binding affinity to biological targets due to its dipole moment and hydrogen bonding capabilities. This feature makes it particularly useful in designing molecules that require strong interactions with protein receptors. In fact, sulfonyl-containing compounds have been successfully marketed as anticonvulsants, antidepressants, and antiviral agents.

Recent publications highlight the importance of structure-activity relationships (SAR) in optimizing compounds like 946300-10-3. By systematically modifying substituents such as the 2,4-dimethoxyphenyl group or exploring different positions on the piperidine ring, researchers can fine-tune biological activity. For example, replacing one methoxy group with a halogen atom may alter electronic properties significantly, influencing how the molecule interacts with biological targets.

In vitro studies have begun to explore the potential of this compound as an anti-inflammatory agent. The interaction between the oxadiazole scaffold and inflammatory cytokine receptors has been modeled using molecular dynamics simulations, providing insights into how small changes in structure can modulate activity. These computational approaches are becoming increasingly integral to drug discovery pipelines, allowing for rapid screening of large libraries of compounds.

Another area of interest is the compound's potential as an antimicrobial agent. The presence of both aromatic rings and heterocycles creates a multifaceted chemical profile that could disrupt bacterial cell membranes or interfere with essential metabolic pathways. Preliminary assays have shown promising results against certain resistant strains, although further investigation is needed to fully understand its efficacy.

The synthesis of 946300-10-3 presents unique challenges due to its complex architecture, but modern synthetic methodologies have made such constructions more accessible than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions allow for efficient assembly of aryl rings, while protecting group strategies enable selective functionalization at multiple sites. These advances have accelerated the development process for novel pharmaceuticals.

Looking ahead, research into derivatives of this compound could uncover new therapeutic applications beyond inflammation or antimicrobial uses. The flexibility inherent in its structure allows for further diversification, enabling chemists to explore untapped biological pathways. As our understanding of disease mechanisms evolves, so too will our capacity to design molecules like 4-3-(2,4-dimethoxyphenyl)-1,2,4,-oxadiazol--5--y--1-(4-methylbenzenesulfonyl)piperidine (CAS No. 946300--10--3) that offer targeted interventions.